BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Employing
Lithium Hydroxide Monohydrate in Grease
Production

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lithium monohydrate

Cat. No.: B8481374

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium-based greases are a cornerstone of modern lubrication technology, widely utilized
across automotive, industrial, and aerospace sectors for their exceptional thermal stability,
water resistance, and mechanical performance.[1][2] The key to their unique properties lies in
the formation of a lithium soap thickener, a process achieved through the saponification of a
fatty acid with lithium hydroxide.[3][4] Lithium hydroxide monohydrate is the most commonly
used alkali for this reaction due to its high reactivity and solubility.[1]

This document provides detailed application notes and experimental protocols for the
production of lithium grease using lithium hydroxide monohydrate. It is intended to guide
researchers and scientists in the formulation, synthesis, and characterization of these essential
lubricants.

Principle of Saponification

The production of lithium grease hinges on the chemical reaction known as saponification. In
this process, a fatty acid, most commonly 12-hydroxystearic acid (12-HSA), is reacted with
lithium hydroxide monohydrate.[4][5] This reaction, which is a type of neutralization, produces
lithium 12-hydroxystearate, the soap that acts as the thickener, and water as a byproduct.[4]
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The resulting soap fibers form a three-dimensional network that entraps the base oil, giving the
grease its semi-solid consistency.[6]

Data Presentation: Typical Properties of Lithium
Greases

The properties of lithium grease are highly dependent on the formulation, including the type
and viscosity of the base oil, the concentration of the thickener, and the presence of any
performance-enhancing additives.[5][6] Below is a summary of typical quantitative data for
simple lithium and lithium complex greases.

Simple Lithium Lithium Complex
Property Test Method
Grease Grease
Dropping Point ASTM D566 / D2265 180°C - 220°C[2][7] > 230°C[8]
NLGI Consistency
ASTM D217 000 to 6 000 to 6
Grade
Worked Penetration 265 - 295 (for NLGI 2) 265 - 295 (for NLGI 2)
ASTM D217
(60 strokes) 9] 9]
Continuous Operating Higher than simple
- Up to 135°CJ3] o
Temperature lithium grease
Water Resistance - Good[5][10] Good to Excellent[11]
Mechanical Stability - Excellent[5] Excellent[12]

Experimental Protocols
Preparation of Simple Lithium Grease

This protocol describes the in situ saponification method for producing a simple lithium grease
in an open kettle.

Materials:

o Base QOil (e.g., mineral oil, paraffinic or naphthenic)[5]
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e 12-Hydroxystearic Acid (12-HSA)[5]

e Lithium Hydroxide Monohydrate (LiIOH-H20)[5]

o Distilled Water

Equipment:

» Open heating kettle with a stirrer[4]

e Heating mantle or oil bath

e Thermometer

o Grease worker (for worked penetration testing)

e Penetrometer[13]

e Dropping point apparatus[14]

Procedure:

Initial Charge: Add 40-60% of the total base oil to the kettle.[5]

e Heating and Melting: Begin heating and stirring the base oil. Once the temperature reaches
80-84°C, add the 12-hydroxystearic acid and allow it to melt completely.[5]

» Saponification: Prepare a slurry of lithium hydroxide monohydrate in water.[6] At a
temperature of 88-90°C, slowly add the lithium hydroxide slurry to the oil-acid mixture over
20-30 minutes while maintaining constant stirring.[5][6]

o Reaction: Allow the saponification reaction to proceed for approximately 15 minutes.[5]

o Dehydration and Heating: After the initial reaction, apply full heat to raise the temperature of
the batch to 195-210°C. This step is crucial for removing the water formed during the
reaction.[4][5] Hold the batch at this temperature for about 15 minutes with continuous
mixing.[5]
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e Quenching (Cooling): Begin to cool the batch by slowly adding the remaining base oil at a
controlled rate.[5][15]

e Homogenization: Once all the base oil has been added and the temperature has lowered,
the grease can be further processed through homogenization or milling to achieve a smooth,
uniform consistency.[15]

o Additive Incorporation (Optional): Performance-enhancing additives, such as antioxidants,
anti-wear agents, and corrosion inhibitors, can be incorporated during the cooling phase.[16]

o Final Testing: After the grease has cooled to room temperature, perform quality control tests,
including dropping point and penetration.

Preparation of Lithium Complex Grease

Lithium complex greases offer enhanced high-temperature performance due to the
incorporation of a complexing agent.[11] This protocol outlines the synthesis of a lithium
complex grease.

Materials:

Base Oil

12-Hydroxystearic Acid (12-HSA)

Dicarboxylic Acid (e.g., azelaic acid, sebacic acid) as a complexing agent[11]

Lithium Hydroxide Monohydrate (LIOH-H20)

Water

Equipment:

o Pressurized reactor (Contactor) or autoclave is often preferred for better temperature control.
[11][17]

» Standard equipment as listed for simple lithium grease production.
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Procedure:

Charging the Reactor: Add a portion of the base oil, 12-hydroxystearic acid, and the
dicarboxylic acid to the reactor.[18]

Initial Heating and Mixing: Heat the mixture to 40-80°C while stirring to ensure thorough
mixing.[18]

Saponification: Add a portion of the lithium hydroxide monohydrate crystals and mix well.[18]
Then, raise the temperature to 82-120°C and add the remaining lithium hydroxide as an
agueous solution to initiate the saponification reaction.[18] For pressurized systems, the
temperature can be raised to 130-150°C under a pressure of 0.3-0.6 MPa for 0.5-2 hours.
[17]

Dehydration and High-Temperature Phase: After the saponification is complete, the
temperature is raised to 200-220°C to remove water and ensure the complete dissolution of
the soap.[18]

Quenching: The remaining base oil is added to quench the mixture, rapidly cooling it.[15][18]

Finishing: The grease is then cooled further, and additives are incorporated. The final
product is homogenized and degassed.[15][18]

Quality Control Protocols
Dropping Point Test (ASTM D566)

Principle: This test determines the temperature at which the grease passes from a semi-solid to

a liquid state, indicating the upper-temperature limit of its utility.[14][19]

Apparatus: Dropping point apparatus consisting of a grease cup, a test tube, two

thermometers, and a heating bath.[20]

Protocol:

Fill the grease cup with the sample, ensuring no air is trapped.
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e Place the cup in the test tube and assemble the apparatus as per the ASTM D566 standard.

[6]
» Heat the oil bath at a specified rate.[20]

e Record the temperature at which the first drop of material falls from the cup. This
temperature is reported as the dropping point.[6][20]

Cone Penetration Test (ASTM D217)

Principle: This method measures the consistency of a grease by the depth, in tenths of a
millimeter, that a standard cone penetrates the sample under specified conditions.[6][13] A
higher penetration value indicates a softer grease.[19]

Apparatus: Penetrometer with a standard cone, a grease worker, and a grease cup.[6]
Protocol:

e Unworked Penetration (Po):

[¢]

Fill the grease cup with the sample, avoiding any working of the grease.[6]

[¢]

Level the surface and place it on the penetrometer.

[e]

Release the cone and allow it to fall freely into the grease for 5 seconds.[6][21]

(¢]

Record the penetration depth in tenths of a millimeter.[21]
o Worked Penetration (Peo):

o Place the grease sample in the grease worker and subject it to 60 double strokes to
simulate in-service mechanical working.[6][22]

o Transfer the worked grease to the cup, level the surface, and measure the penetration as
described for the unworked sample.[6]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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